Cas no 886768-45-2 (tert-butyl 2-4-(trifluoromethoxy)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-4-(trifluoromethoxy)phenylpiperazine-1-carboxylate
• CAS No: 886768-45-2
• MF: C₁₆H₂₁F₃N₂O₃
• MW: 346.344754934311
• CID: 6400047
• PubChem ID: 72210220
• Update Time: 2025-08-05

tert-butyl 2-4-(trifluoromethoxy)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-4-(trifluoromethoxy)phenylpiperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 2-[4-(trifluoromethoxy)phenyl]-, 1,1-dimethylethyl ester
• tert-Butyl 2-(4-(trifluoromethoxy)phenyl)piperazine-1-carboxylate
• (R)-2-(4-TRIFLUOROMETHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 2-[4-(trifluoromethoxy)phenyl]piperazine-1-carboxylate
• (S)-2-(4-TRIFLUOROMETHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 886768-45-2
• AB46517
• EN300-1880336
• 1260592-59-3
• AB46519
• 2-(4-TRIFLUOROMETHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB46522
• 1260603-46-0

• Inchi： 1S/C16H21F3N2O3/c1-15(2,3)24-14(22)21-9-8-20-10-13(21)11-4-6-12(7-5-11)23-16(17,18)19/h4-7,13,20H,8-10H2,1-3H3
• InChI Key： QFGDMDQCDXRMLC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1CNCCN1C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 346.15042702g/mol
• Monoisotopic Mass: 346.15042702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 384.3±42.0 °C(Predicted)
• pka: 7.82±0.40(Predicted)

Additional information on tert-butyl 2-4-(trifluoromethoxy)phenylpiperazine-1-carboxylate

Introduction to Tert-butyl 2-4-(trifluoromethoxy)phenylpiperazine-1-carboxylate (CAS No. 886768-45-2)

Tert-butyl 2-4-(trifluoromethoxy)phenylpiperazine-1-carboxylate, identified by the chemical compound code CAS No. 886768-45-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, a structural motif widely recognized for its role in drug development due to its ability to modulate various biological pathways. The presence of a tert-butyl group and a trifluoromethoxy substituent on the phenyl ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The structure of tert-butyl 2-4-(trifluoromethoxy)phenylpiperazine-1-carboxylate exhibits a combination of features that are highly relevant to modern drug design principles. The tert-butyl group provides steric hindrance, which can influence binding affinity and selectivity, while the trifluoromethoxy moiety enhances lipophilicity and metabolic stability, key factors in drug bioavailability. These characteristics make the compound an intriguing subject for investigating its potential as an intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of piperazine derivatives, particularly those incorporating fluorinated aromatic rings. The trifluoromethoxy substituent is particularly noteworthy, as fluorine atoms are frequently employed in medicinal chemistry to improve drug properties such as metabolic resistance and binding affinity. Studies have demonstrated that fluorinated compounds often exhibit enhanced pharmacokinetic profiles, making them valuable in the development of next-generation pharmaceuticals.

One of the most compelling aspects of tert-butyl 2-4-(trifluoromethoxy)phenylpiperazine-1-carboxylate is its potential role in addressing unmet medical needs. Current research suggests that this compound may serve as a versatile building block for designing molecules targeting neurological and cardiovascular disorders. The piperazine core is well-documented for its interaction with serotonin and dopamine receptors, which are critical in regulating mood, cognition, and cardiovascular function. By modifying the phenyl ring with a trifluoromethoxy group and a tert-butyl side chain, chemists can fine-tune the compound's interactions with biological targets, potentially leading to more effective treatments.

The synthesis of tert-butyl 2-4-(trifluoromethoxy)phenylpiperazine-1-carboxylate involves sophisticated organic reactions that highlight the intersection of synthetic methodology and medicinal chemistry. The introduction of the trifluoromethoxy group typically requires halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. Similarly, the attachment of the tert-butyl group often involves protection-deprotection strategies or direct alkylation protocols. These synthetic approaches not only showcase the ingenuity of modern organic chemistry but also provide insights into how structural modifications can be leveraged to optimize drug-like properties.

Recent advancements in computational chemistry have further accelerated the exploration of tert-butyl 2-4-(trifluoromethoxy)phenylpiperazine-1-carboxylate. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level, providing valuable guidance for experimental design. These simulations have been instrumental in identifying key structural features that enhance binding affinity and selectivity, thereby streamlining the drug discovery process.

The potential applications of tert-butyl 2-4-(trifluoromethoxy)phenylpiperazine-1-carboxylate extend beyond traditional therapeutic areas. Emerging research indicates that this compound may have utility in agricultural science and material science due to its unique chemical properties. For instance, fluorinated aromatic compounds are increasingly being explored as components in advanced materials with enhanced durability and functionality. Additionally, the steric and electronic features of this molecule make it a candidate for developing novel agrochemicals that could improve crop protection strategies.

In conclusion, tert-butyl 2-4-(trifluoromethoxy)phenylpiperazine-1-carboxylate (CAS No. 886768-45-2) represents a fascinating intersection of synthetic chemistry and pharmacological innovation. Its structural features—particularly the combination of a tert-butyl group, a trifluoromethoxy substituent, and a piperazine core—make it a versatile scaffold for developing new therapeutic agents. As research continues to uncover its potential applications across multiple domains, this compound is poised to play a significant role in advancing scientific discovery and addressing complex challenges in medicine and beyond.